2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxamide
Overview
Description
2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxamide is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxamide involves the reduction of a precursor compound followed by a series of reactions to form the final product.", "Starting Materials": [ "2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylic acid", "Thionyl chloride", "Ammonia", "Sodium borohydride", "Acetic anhydride", "Methanol", "Chloroform" ], "Reaction": [ "The first step involves the conversion of 2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylic acid to its corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with ammonia to form the corresponding amide.", "The amide is then reduced using sodium borohydride to form the corresponding amine.", "The amine is then acetylated using acetic anhydride to form the corresponding N-acetyl amine.", "The N-acetyl amine is then cyclized using methanol and chloroform to form 2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxamide." ] } | |
CAS No. |
1341584-21-1 |
Molecular Formula |
C11H14N2O |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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